Cas no 5728-46-1 (4-(4-Cyanophenyl)benzoic acid)

• Product Name: 4-(4-Cyanophenyl)benzoic acid
• CAS No: 5728-46-1
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD00438676
• CID: 366520
• Update Time: 2025-04-19

4-(4-Cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Cyano-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-cyano-
• 4-(4-cyanophenyl)benzoic acid
• 4'-Cyano[1,1'-biphenyl]-4-carboxylic acid
• 4'-CYANO-BIPHENYL-4-CARBOXYLIC ACID
• 4'-cyano-4-biphenylcarboxylic acid
• cyanobiphenylcarboxylicacid
• 4-(4-Cyanophenyl)benzoic acid

• MDL： MFCD00438676
• Inchi： 1S/C14H9NO2/c15-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)14(16)17/h1-8H,(H,16,17)
• InChI Key： KBNUZLPQQMVGPR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 223.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 263-266°C
• PSA: 61.09000
• LogP: 2.92348

4-(4-Cyanophenyl)benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles